Cas no 195607-61-5 (5-iodo-1-benzothiophene-2-carboxylic acid)
195607-61-5 structure
Product Name:5-iodo-1-benzothiophene-2-carboxylic acid
CAS No:195607-61-5
MF:C9H5IO2S
MW:304.104273557663
MDL:MFCD09263498
CID:116810
PubChem ID:18702960
Update Time:2025-04-18
5-iodo-1-benzothiophene-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- Benzo[b]thiophene-2-carboxylicacid, 5-iodo-
- 5-iodo-1-benzothiophene-2-carboxylic acid
- 5-Iodobenzo[b]thiophene-2-carboxylic acid
- 5-Iodobezothiophene-2-carboxylic acid
- 5-Iodo-1-benzothiophene-2-carboxylic acid, 2-Carboxy-5-iodobenzo[b]thiophene
- SCHEMBL8079606
- 195607-61-5
- EN300-8155184
- QZPAVQCVSMWWSC-UHFFFAOYSA-N
- DTXSID60595705
-
- MDL： MFCD09263498
- Inchi： 1S/C9H5IO2S/c10-6-1-2-7-5(3-6)4-8(13-7)9(11)12/h1-4H,(H,11,12)
- InChI Key： QZPAVQCVSMWWSC-UHFFFAOYSA-N
- SMILES： IC1C=CC2=C(C=1)C=C(C(=O)O)S2
Computed Properties
- Exact Mass: 303.90500
- Monoisotopic Mass: 303.90550g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 65.5Ų
Experimental Properties
- PSA: 65.54000
- LogP: 3.20410
5-iodo-1-benzothiophene-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-8155184-1g |
5-iodo-1-benzothiophene-2-carboxylic acid |
195607-61-5 | 95% | 1g |
$699.0 | 2023-09-02 | |
| Enamine | EN300-8155184-5g |
5-iodo-1-benzothiophene-2-carboxylic acid |
195607-61-5 | 95% | 5g |
$2028.0 | 2023-09-02 | |
| Enamine | EN300-8155184-10g |
5-iodo-1-benzothiophene-2-carboxylic acid |
195607-61-5 | 95% | 10g |
$3007.0 | 2023-09-02 | |
| Enamine | EN300-8155184-0.05g |
5-iodo-1-benzothiophene-2-carboxylic acid |
195607-61-5 | 95.0% | 0.05g |
$162.0 | 2025-02-21 | |
| Enamine | EN300-8155184-0.1g |
5-iodo-1-benzothiophene-2-carboxylic acid |
195607-61-5 | 95.0% | 0.1g |
$241.0 | 2025-02-21 | |
| Enamine | EN300-8155184-0.25g |
5-iodo-1-benzothiophene-2-carboxylic acid |
195607-61-5 | 95.0% | 0.25g |
$347.0 | 2025-02-21 | |
| Enamine | EN300-8155184-0.5g |
5-iodo-1-benzothiophene-2-carboxylic acid |
195607-61-5 | 95.0% | 0.5g |
$546.0 | 2025-02-21 | |
| Enamine | EN300-8155184-1.0g |
5-iodo-1-benzothiophene-2-carboxylic acid |
195607-61-5 | 95.0% | 1.0g |
$699.0 | 2025-02-21 | |
| Enamine | EN300-8155184-2.5g |
5-iodo-1-benzothiophene-2-carboxylic acid |
195607-61-5 | 95.0% | 2.5g |
$1370.0 | 2025-02-21 | |
| Enamine | EN300-8155184-5.0g |
5-iodo-1-benzothiophene-2-carboxylic acid |
195607-61-5 | 95.0% | 5.0g |
$2028.0 | 2025-02-21 |
5-iodo-1-benzothiophene-2-carboxylic acid Related Literature
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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